Cas no 22433-08-5 (Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester)
![Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/22433-08-5x500.png)
22433-08-5 structure
Product name:Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester
Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester
- ethyl 4-(cyanomethylamino)benzoate
- p-Carbethoxyanilinoacetonitril
- p-Cyanomethylaminobenzoesaeureethylester
- DTXSID00302733
- Benzoic acid, 4-[(cyanomethyl)amino]-, ethyl ester (9CI)
- NSC153181
- 22433-08-5
- NSC-153181
-
- Inchi: InChI=1S/C11H12N2O2/c1-2-15-11(14)9-3-5-10(6-4-9)13-8-7-12/h3-6,13H,2,8H2,1H3
- InChI Key: MZLDXEMKLYQPIJ-UHFFFAOYSA-N
- SMILES: N#CCNC1C=CC(C(OCC)=O)=CC=1
Computed Properties
- Exact Mass: 204.09000
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.1Ų
- XLogP3: 2.6
Experimental Properties
- PSA: 62.12000
- LogP: 1.87178
Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester Security Information
Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester Related Literature
-
Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
-
Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
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